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Heliosit® Orthodontic, a light-curing, single-component bonding material, is widely utilized for

affixing orthodontic brackets. Its stability and performance are contingent upon adherence to

prescribed storage conditions and awareness of its shelf life. This guide provides a technical

overview of these parameters for researchers, scientists, and professionals in drug

development.

Composition Overview
Heliosit Orthodontic's composition is a critical determinant of its storage requirements. The

material primarily consists of a monomer matrix, which includes urethane dimethacrylate, Bis-

GMA, and decandiol dimethacrylate, accounting for 85% of its weight[1][2]. The remaining

portion is comprised of highly dispersed silicon dioxide (14 wt%) as a filler, and catalysts and

stabilizers (1 wt%)[1][2].

Shelf Life and Expiration
The shelf life of Heliosit Orthodontic is indicated by the expiration date printed on the

packaging. It is imperative not to use the material beyond this date to ensure optimal bonding

performance[3][4]. The chemical stability of the product is maintained under normal handling

and storage conditions; however, it is photoreactive, meaning exposure to light can induce

premature polymerization[5][6].
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Proper storage is crucial to preserve the integrity of Heliosit Orthodontic. The recommended

storage temperature range is between 2°C and 28°C (36°F and 82°F)[3][4]. Storing the material

within this temperature range is vital, as temperature fluctuations can significantly affect the

shelf life and bonding efficacy of resin cements[7].

Key storage recommendations include:

Temperature Control: Maintain a consistent temperature between 2°C and 28°C[3][4].

Light Protection: The material must be protected from light exposure to prevent premature

curing[5][6]. Syringes should be resealed immediately after use[3].

Original Packaging: Store the product in its original receptacle to shield it from environmental

factors[5].

Heat and Sunlight Avoidance: Protect from heat and direct sunlight[5][6].
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Parameter Recommended Condition Rationale

Storage Temperature 2°C - 28°C (36°F - 82°F)

To maintain chemical stability

and prevent degradation[3][4].

Studies on similar materials

show that storage temperature

significantly impacts shelf life

and bond strength[7].

Light Exposure Protect from light

The material is photoreactive

and can polymerize

prematurely upon exposure[5]

[6].

Packaging
Keep in original, tightly sealed

container

To prevent contamination and

exposure to light and air[3][5].

Heat and Sunlight Avoid direct exposure

To prevent thermal

degradation of the

components[5][6].

Usage Post-Expiration
Do not use after the expiration

date

To ensure product efficacy and

safety[3][4].

Experimental Protocols for Stability Assessment
While specific internal testing protocols for Heliosit are proprietary, a general methodology for

assessing the stability of dental resins can be outlined. This would typically involve accelerated

aging and real-time stability studies.

Objective: To evaluate the effect of storage conditions on the physical and chemical properties

of the dental bonding agent over time.

Methodology:

Sample Preparation: A batch of Heliosit Orthodontic is divided into multiple sample groups.

Storage Conditions:
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Control Group: Stored under recommended conditions (e.g., 23°C ± 2°C, 50% ± 10%

relative humidity, protected from light).

Accelerated Aging Group: Stored at elevated temperatures (e.g., 40°C ± 2°C, 75% ± 5%

relative humidity).

Refrigerated Group: Stored at the lower end of the recommended range (e.g., 5°C ± 3°C).

Testing Intervals: Samples from each group are tested at predetermined intervals (e.g., 0, 3,

6, 12, 24, and 36 months).

Analytical Tests:

Shear Bond Strength: To assess the adhesive strength to a standardized substrate (e.g.,

etched enamel or ceramic). This is a critical performance indicator[8].

Degree of Conversion: Measured using Fourier Transform Infrared Spectroscopy (FTIR) to

determine the extent of monomer to polymer conversion upon light curing.

Viscosity: Assessed with a rheometer to detect changes in the material's handling

properties.

Hardness: Measured using a microhardness tester on cured samples.

Color Stability: Evaluated using a spectrophotometer to detect any color changes over

time.

This structured approach allows for the systematic evaluation of the product's stability and the

validation of its shelf life.

Logical Relationships and Workflows
To visualize the factors influencing the stability of Heliosit, the following diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://ivodent.hu/__docs/492_d8065392a5ee60687ae2b2f0dd282b71.pdf
https://www.benchchem.com/product/b12652425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions Degradation Pathways Material Properties

Temperature

Hydrolysis of Monomers

Oxidation of Components

Light Exposure Premature Polymerization

Humidity

Bond Strength

Decreases

Decreases

Decreases

Viscosity
Increases

Shelf Life

Determines

Determines

Click to download full resolution via product page

Caption: Influence of storage conditions on Heliosit degradation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12652425?utm_src=pdf-body-img
https://www.benchchem.com/product/b12652425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Groups

Analytical Tests

Start: Batch of Heliosit

Sample Preparation & Division

Control Conditions Accelerated Aging Refrigerated

Periodic Testing at Intervals

Shear Bond Strength Degree of Conversion Viscosity

Data Analysis & Shelf Life Determination

End: Stability Report

Click to download full resolution via product page

Caption: Experimental workflow for Heliosit stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.scribd.com/document/406966934/Heliosit-Orthodontic
https://lavadent.com/wp-content/uploads/MSDS-Heliosit-Orthodontic.pdf
https://chemmanagement.ehs.com/9/60BBBCFA-FE39-4844-A79D-86123E2EAD1B/pdf/LTV958
https://pubmed.ncbi.nlm.nih.gov/26734679/
https://pubmed.ncbi.nlm.nih.gov/26734679/
https://ivodent.hu/__docs/492_d8065392a5ee60687ae2b2f0dd282b71.pdf
https://www.benchchem.com/product/b12652425#shelf-life-and-storage-conditions-for-heliosit
https://www.benchchem.com/product/b12652425#shelf-life-and-storage-conditions-for-heliosit
https://www.benchchem.com/product/b12652425#shelf-life-and-storage-conditions-for-heliosit
https://www.benchchem.com/product/b12652425#shelf-life-and-storage-conditions-for-heliosit
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12652425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12652425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

